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Abstract
Ethyl 6,8-dichlorooctanoate is a pivotal chemical intermediate, primarily recognized for its

essential role in the synthesis of alpha-lipoic acid, a powerful antioxidant with significant

therapeutic applications. This document provides an in-depth technical overview of Ethyl 6,8-
dichlorooctanoate, encompassing its chemical and physical properties, detailed synthesis

methodologies, and its primary application in drug development. All quantitative data is

presented in structured tables, and key experimental protocols are meticulously detailed.

Furthermore, synthesis pathways and experimental workflows are visualized using Graphviz

diagrams to facilitate a clear understanding of the chemical processes involved.

Introduction
Ethyl 6,8-dichlorooctanoate (CAS No. 1070-64-0) is a halogenated fatty acid ester that has

garnered significant attention in the pharmaceutical and chemical industries.[1] Its molecular

structure, featuring two chlorine atoms at the 6th and 8th positions of an octanoate chain,

makes it a versatile precursor for the synthesis of various bioactive compounds.[2] The primary

and most notable application of this intermediate is in the production of alpha-lipoic acid, a

compound often referred to as a "universal antioxidant" due to its wide-ranging benefits in

treating and preventing numerous diseases, including diabetes and heart disease.[3][4] Lipoic

acid is a naturally occurring compound that plays a crucial role as a coenzyme in various
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metabolic pathways.[5] The synthesis of lipoic acid often necessitates the use of Ethyl 6,8-
dichlorooctanoate as a key starting material.[6][7]

Chemical and Physical Properties
Ethyl 6,8-dichlorooctanoate is typically a colorless to pale yellow oil.[1][4] Its key chemical

and physical properties are summarized in the table below.

Property Value Reference

CAS Number 1070-64-0 [1]

Molecular Formula C10H18Cl2O2 [4]

Molecular Weight 241.15 g/mol [4][8]

Appearance Colorless to Pale Yellow Oil [4]

Boiling Point 109 °C at 0.7 Torr [1][4]

121-123 °C at 0.5 mmHg [9]

172-176 °C at 5 mmHg [3][10]

Density 1.107 g/mL at 25 °C [1][4]

Refractive Index (n20/D) 1.462 [10]

Solubility
Soluble in many organic

solvents
[2]

Synthesis of Ethyl 6,8-dichlorooctanoate
The synthesis of Ethyl 6,8-dichlorooctanoate has been approached through various routes,

predominantly involving the chlorination of a precursor molecule. The most common starting

material is ethyl 6-hydroxy-8-chlorooctanoate.[3][6]

Synthesis from Ethyl 6-hydroxy-8-chlorooctanoate
This is a widely adopted method for the preparation of Ethyl 6,8-dichlorooctanoate. The core

of this synthesis is the substitution of the hydroxyl group at the 6th position with a chlorine
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atom. Two primary chlorinating agents are commonly employed: thionyl chloride (SOCl₂) and

bis(trichloromethyl) carbonate (triphosgene).

The reaction of ethyl 6-hydroxy-8-chlorooctanoate with thionyl chloride, often in the presence of

a catalyst like pyridine or N,N-dimethylformamide (DMF), yields Ethyl 6,8-dichlorooctanoate.

[6][9]

Experimental Protocol:

A solution of ethyl 8-chloro-6-hydroxyoctanoate (29.2 g) in anhydrous benzene (28 ml) is added

dropwise with stirring to a solution of thionyl chloride (18.5 g) in benzene (14 ml) containing two

drops of pyridine.[9] The reaction mixture is then heated under gentle reflux for 1 hour.[9] After

cooling, the mixture is shaken with ice-water (50 ml).[9] The organic layer is separated, dried

over anhydrous sodium sulfate, and distilled in vacuo to yield Ethyl 6,8-dichlorooctanoate.[9]

Yield: A crude yield of 88% has been reported for a similar process.[3]

Boiling Point of Product: 121-123 °C at 0.5 mmHg.[9]

Reactants Conditions

Products

Ethyl 6-hydroxy-8-chlorooctanoate

Ethyl 6,8-dichlorooctanoate

Chlorination

Thionyl Chloride (SOCl₂) Benzene (solvent) Pyridine (catalyst) Reflux, 1 hour

SO₂ HCl

Click to download full resolution via product page

Synthesis of Ethyl 6,8-dichlorooctanoate using Thionyl Chloride.
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An alternative and more environmentally friendly approach involves the use of

bis(trichloromethyl) carbonate as the chlorinating agent in the presence of N,N-

dimethylformamide (DMF).[3] This method avoids the use of thionyl chloride, which can

produce noxious sulfur dioxide gas.[3]

Experimental Protocol:

Ethyl 6-hydroxy-8-chlorooctanoate is dissolved in N,N-dimethylformamide.[3] Under an ice-

water bath and with stirring, a solution of bis(trichloromethyl) carbonate in an organic solvent

(such as chlorobenzene or toluene) is added dropwise.[3] After the addition is complete, the

temperature is slowly raised to 50-90 °C and the reaction is allowed to proceed for 2-8 hours.

[3] Upon completion, the reaction mixture is cooled to below 30 °C and neutralized with an

alkali solution. The solvent is then evaporated under normal pressure, and the residue is

vacuum distilled to obtain Ethyl 6,8-dichlorooctanoate.[3]

Molar Ratio: A typical molar ratio of Ethyl 6-hydroxy-8-chlorooctanoate to bis(trichloromethyl)

carbonate to N,N-dimethylformamide is 1 : 0.34-0.5 : 1.0-1.5.[3]

Yield: Molar yields as high as 94.7% with a purity of 98.5% have been reported.[3]

Reactants Conditions

Product

Ethyl 6-hydroxy-8-chlorooctanoate

Ethyl 6,8-dichlorooctanoate

Chlorination

Bis(trichloromethyl) carbonate N,N-dimethylformamide (DMF) Organic Solvent (e.g., Toluene) 50-90 °C, 2-8 hours

Click to download full resolution via product page

Synthesis using Bis(trichloromethyl) Carbonate.
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Other Synthetic Routes
Other synthetic strategies have been developed, including a multi-step process starting from

adipic acid.[5][6] Another route utilizes cyclohexanone and vinyl ethyl ether as starting

materials.[5] These alternative routes aim to improve efficiency, reduce waste, and utilize

readily available starting materials.

Role in Drug Development: The Synthesis of Alpha-
Lipoic Acid
The primary significance of Ethyl 6,8-dichlorooctanoate in drug development lies in its role as

a key intermediate for the synthesis of alpha-lipoic acid.[2][4][7] Alpha-lipoic acid is a potent

antioxidant that has been investigated for its therapeutic potential in a variety of conditions.

The conversion of Ethyl 6,8-dichlorooctanoate to alpha-lipoic acid typically involves a

cyclization reaction to form the dithiolane ring. This is often achieved by reacting Ethyl 6,8-
dichlorooctanoate with a source of sulfur, such as sodium disulfide, followed by hydrolysis of

the ester group.[11]

Ethyl 6,8-dichlorooctanoate

Lipoic Acid Ethyl Ester (intermediate)

Cyclization

Sodium Disulfide (Na₂S₂)
Alpha-Lipoic Acid

Ester Hydrolysis

Hydrolysis

Click to download full resolution via product page

General pathway for the synthesis of Alpha-Lipoic Acid.

Conclusion
Ethyl 6,8-dichlorooctanoate is a critically important chemical intermediate with a well-

established role in the synthesis of the therapeutically valuable antioxidant, alpha-lipoic acid.

The synthetic methodologies for its preparation are well-documented, offering routes with high

yields and purity. For researchers and professionals in drug development, a thorough
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understanding of the properties and synthesis of Ethyl 6,8-dichlorooctanoate is essential for

the efficient production of alpha-lipoic acid and potentially other novel therapeutic agents. The

continued optimization of its synthesis will likely focus on improving environmental friendliness

and reducing production costs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b143167#discovery-and-history-of-ethyl-6-8-
dichlorooctanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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